Cas no 94022-67-0 (ethyl 2-[4-(1,1-dimethylethyl)phenoxy]propionate)

• Product name: ethyl 2-[4-(1,1-dimethylethyl)phenoxy]propionate
• CAS No: 94022-67-0
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1000550
• PubChem ID: 3023318

ethyl 2-[4-(1,1-dimethylethyl)phenoxy]propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(1,1-dimethylethyl)phenoxy]propionate
• ethyl 2-(4-tert-butylphenoxy)propanoate
• Ethyl 2-(4-(1,1-dimethylethyl)phenoxy)propionate
• AKOS005946186
• 2-(4tert-Butyl-phenoxy)-propionic acid ethyl ester
• 94022-67-0
• EINECS 301-565-9
• SCHEMBL4790092
• VGBZYLBDLXGDJR-UHFFFAOYSA-N
• NS00064503
• 2-(4-tert-Butyl-phenoxy)-propionic Acid Ethyl Ester
• DTXSID60916658

• Inchi： InChI=1S/C15H22O3/c1-6-17-14(16)11(2)18-13-9-7-12(8-10-13)15(3,4)5/h7-11H,6H2,1-5H3
• InChI Key： VGBZYLBDLXGDJR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)OC1=CC=C(C=C1)C(C)(C)C

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 4.3